Cas no 17673-58-4 (Linoleyl Oleate)

• Product Name: Linoleyl Oleate
• CAS No: 17673-58-4
• MF: C₃₆H₆₆O₂
• MW: 530.908051967621
• CID: 5092384
• Update Time: 2025-10-28

Linoleyl Oleate Chemical and Physical Properties

Names and Identifiers

• LINOLEYL OLEATE
• Linoleyl Oleate

• Inchi： 1S/C36H66O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11,13,17-20H,3-10,12,14-16,21-35H2,1-2H3/b13-11-,19-17-,20-18-
• InChI Key： UHMXMURYWVGQFV-LTEAFHAISA-N
• SMILES： C(=O)(CCCCCCC/C=C\CCCCCCCC)OCCCCCCCC/C=C\C/C=C\CCCCC

Additional information on Linoleyl Oleate

Linoleyl Oleate (CAS No. 17673-58-4): A Comprehensive Overview

Linoleyl Oleate (CAS No. 17673-58-4) is a versatile ester derived from the combination of linoleic acid and oleic acid. This compound is widely recognized for its unique properties and diverse applications in various industries, including cosmetics, pharmaceuticals, and food science. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent research advancements of Linoleyl Oleate.

Chemical Structure and Physical Properties

The molecular formula of Linoleyl Oleate is C₃₆H₆₆O₂, with a molecular weight of approximately 542.9 g/mol. It is a liquid at room temperature and has a characteristic mild odor. The compound is known for its high stability and low reactivity, making it suitable for various formulations. The chemical structure of Linoleyl Oleate consists of long hydrocarbon chains, which contribute to its excellent emollient properties and ability to form stable emulsions.

Synthesis Methods

The synthesis of Linoleyl Oleate can be achieved through the esterification reaction of linoleic acid and oleic acid. This process typically involves the use of a catalyst, such as an acid or enzyme, to facilitate the reaction. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for synthesizing Linoleyl Oleate. For example, enzymatic catalysis using lipases has gained significant attention due to its high selectivity and reduced environmental impact.

Applications in Cosmetics

In the cosmetics industry, Linoleyl Oleate is highly valued for its emollient properties and ability to improve the texture and feel of skin care products. It is commonly used in moisturizers, creams, and lotions to enhance skin hydration and reduce transepidermal water loss (TEWL). Recent studies have shown that Linoleyl Oleate can also improve the penetration of active ingredients into the skin, thereby enhancing the efficacy of cosmetic formulations.

Pharmaceutical Applications

The pharmaceutical industry has also recognized the potential of Linoleyl Oleate. Its ability to form stable emulsions makes it an excellent excipient for drug delivery systems. Research has demonstrated that Linoleyl Oleate-based emulsions can improve the bioavailability of poorly soluble drugs, leading to enhanced therapeutic outcomes. Additionally, its low toxicity and good biocompatibility make it suitable for use in topical and oral formulations.

Food Science Applications strong>

In food science, Linoleyl Oleate strong> is used as an emulsifier and flavor carrier in various food products. Its ability to stabilize emulsions helps prevent phase separation in foods such as salad dressings, sauces, and beverages. Moreover, recent studies have explored the potential health benefits of consuming foods enriched with linoleic acid and oleic acid, which are the building blocks of < strong > Linoleyl Oleate strong > . These essential fatty acids are known for their anti-inflammatory properties and potential role in reducing cardiovascular risk. p > < p >< strong > Recent Research Advancements strong > p > < p >The scientific community continues to investigate new applications and benefits of< strong > Linoleyl Oleate strong > . One notable area of research is its potential as a natural preservative in food products. Studies have shown that< strong > Linoleyl Oleate strong > exhibits antimicrobial properties against certain foodborne pathogens, which could lead to safer food preservation methods without the use of synthetic preservatives. p > < p >Another emerging application is in nanotechnology. Researchers are exploring the use of< strong > Linoleyl Oleate strong > -based nanoparticles for targeted drug delivery. These nanoparticles can encapsulate drugs and deliver them directly to specific sites in the body, improving treatment efficacy while minimizing side effects. p > < p >< strong > Conclusion strong > p > < p >< strong > Linoleyl Oleate strong > (CAS No. 17673-58-4) is a multifunctional compound with a wide range of applications across various industries. Its unique chemical structure and physical properties make it an ideal choice for cosmetic formulations, pharmaceutical excipients, and food emulsifiers. Ongoing research continues to uncover new potential uses and benefits of< strong > Linoleyl Oleate strong > , further solidifying its importance in modern science and technology. p > article > response >